4-[[3-[[4-[bis(2-chloroethyl)amino]-2-methylphenyl]methyl]-2-(3-fluorophenyl)-1,3-diazinan-1-yl]methyl]-N,N-bis(2-chloroethyl)-3-methylaniline

• CAS No.: 19320-32-2
• Molecular Formula: C34H43Cl4FN4
• Molecular Weight: 668.5 g/mol
• IUPAC Name: 4-[[3-[[4-[bis(2-chloroethyl)amino]-2-methylphenyl]methyl]-2-(3-fluorophenyl)-1,3-diazinan-1-yl]methyl]-N,N-bis(2-chloroethyl)-3-methylaniline
• InChI: InChI=1S/C34H43Cl4FN4/c1-26-21-32(40(17-11-35)18-12-36)9-7-29(26)24-42-15-4-16-43(34(42)28-5-3-6-31(39)23-28)25-30-8-10-33(22-27(30)2)41(19-13-37)20-14-38/h3,5-10,21-23,34H,4,11-20,24-25H2,1-2H3
• InChI Key: ZJJNIWFEXNZLAF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)N(CCCl)CCCl)CN2CCCN(C2C3=CC(=CC=C3)F)CC4=C(C=C(C=C4)N(CCCl)CCCl)C

Description

Benzenamine,4,4-[[2-(3-fluorophenyl)dihydro-1,3(2h,4h)-pyrimidinediyl]bis(methylene)]bis[n,n-bis(2-chloroethyl)-3-methyl-(9ci)] is a complex organic compound with a unique structure that combines elements of benzenamine, pyrimidine, and fluorophenyl groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Benzenamine,4,4-[[2-(3-fluorophenyl)dihydro-1,3(2h,4h)-pyrimidinediyl]bis(methylene)]bis[n,n-bis(2-chloroethyl)-3-methyl-(9ci)] typically involves multiple steps, starting with the preparation of the pyrimidine core, followed by the introduction of the fluorophenyl group, and finally the attachment of the benzenamine and bis(2-chloroethyl) groups. The reaction conditions often require the use of specific catalysts, solvents, and temperature controls to ensure the desired product is obtained with high purity and yield.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale reactors and continuous flow processes to optimize efficiency and scalability. The use of automated systems and advanced analytical techniques ensures consistent quality and minimizes the risk of impurities.

Chemical Reactions Analysis

Types of Reactions

Benzenamine,4,4-[[2-(3-fluorophenyl)dihydro-1,3(2h,4h)-pyrimidinediyl]bis(methylene)]bis[n,n-bis(2-chloroethyl)-3-methyl-(9ci)] can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form different oxidation products.

Reduction: Reduction reactions can modify the functional groups, leading to different derivatives.

Substitution: The compound can participate in substitution reactions, where one or more atoms are replaced by other atoms or groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. The reaction conditions, such as temperature, pressure, and solvent choice, play a crucial role in determining the outcome of these reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield different oxygenated derivatives, while substitution reactions can produce a variety of substituted compounds with different functional groups.

Scientific Research Applications

Benzenamine,4,4-[[2-(3-fluorophenyl)dihydro-1,3(2h,4h)-pyrimidinediyl]bis(methylene)]bis[n,n-bis(2-chloroethyl)-3-methyl-(9ci)] has several scientific research applications:

Chemistry: The compound is used as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: It is investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: The compound is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of Benzenamine,4,4-[[2-(3-fluorophenyl)dihydro-1,3(2h,4h)-pyrimidinediyl]bis(methylene)]bis[n,n-bis(2-chloroethyl)-3-methyl-(9ci)] involves its interaction with specific molecular targets and pathways. The compound may bind to certain enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• Benzenamine, 4,4’-[(4-fluorophenyl)methylene]bis-
• 4-(2,3-Dihydro-1,3-Dimethyl-1H-Benzimidazol-2-Yl)-N,N-Dimethylbenzenamine

Uniqueness

Compared to similar compounds, Benzenamine,4,4-[[2-(3-fluorophenyl)dihydro-1,3(2h,4h)-pyrimidinediyl]bis(methylene)]bis[n,n-bis(2-chloroethyl)-3-methyl-(9ci)] stands out due to its unique combination of functional groups and structural features